Cas no 1780214-06-3 (4-(4-Bromophenyl)-4-fluorotetrahydro-2h-pyran)

• Product Name: 4-(4-Bromophenyl)-4-fluorotetrahydro-2h-pyran
• CAS No: 1780214-06-3
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4613432
• Update Time: 2025-10-23

4-(4-Bromophenyl)-4-fluorotetrahydro-2h-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-4-fluorotetrahydro-2h-pyran
• 4-(4-bromophenyl)-4-fluorooxane
• F53157

• Inchi： 1S/C11H12BrFO/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11/h1-4H,5-8H2
• InChI Key： FGRXYFDRXYGWFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Additional information on 4-(4-Bromophenyl)-4-fluorotetrahydro-2h-pyran

Comprehensive Overview of 4-(4-Bromophenyl)-4-fluorotetrahydro-2H-pyran (CAS No. 1780214-06-3)

4-(4-Bromophenyl)-4-fluorotetrahydro-2H-pyran (CAS No. 1780214-06-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a bromophenyl group and a fluorinated tetrahydropyran ring makes this compound a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in the development of new therapeutics. 4-(4-Bromophenyl)-4-fluorotetrahydro-2H-pyran aligns with this trend, as its fluorine atom can significantly alter the physicochemical properties of molecules, improving their binding affinity to biological targets. This compound is also being explored in material science, where its robust structure could contribute to the development of advanced polymers and coatings.

The synthesis of 4-(4-Bromophenyl)-4-fluorotetrahydro-2H-pyran typically involves multi-step organic reactions, including halogenation and fluorination processes. Its CAS No. 1780214-06-3 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Given the growing emphasis on sustainable chemistry, researchers are also investigating greener synthetic routes to produce this compound with minimal environmental impact.

One of the most frequently asked questions about 4-(4-Bromophenyl)-4-fluorotetrahydro-2H-pyran revolves around its stability and storage conditions. Like many organobromine compounds, it requires careful handling to prevent degradation. Proper storage in a cool, dry environment under inert conditions is recommended to maintain its integrity. Additionally, its solubility in common organic solvents such as DMSO and ethanol makes it a convenient candidate for laboratory use.

The pharmaceutical industry is particularly keen on exploring the bioactivity of 4-(4-Bromophenyl)-4-fluorotetrahydro-2H-pyran. Preliminary studies suggest that its structural motif could be leveraged to design novel enzyme inhibitors or receptor modulators. This aligns with the broader industry focus on targeted drug delivery and precision medicine, where fluorinated compounds play a pivotal role.

From an SEO perspective, keywords such as "fluorinated tetrahydropyran synthesis," "bromophenyl derivatives applications," and "CAS 1780214-06-3 uses" are highly relevant. These terms reflect the compound's scientific and commercial significance, catering to researchers and industry professionals seeking detailed information. By addressing these queries, this article aims to provide a comprehensive resource that bridges the gap between academic research and industrial applications.

In conclusion, 4-(4-Bromophenyl)-4-fluorotetrahydro-2H-pyran (CAS No. 1780214-06-3) represents a promising compound with diverse applications in medicinal chemistry and material science. Its unique combination of a bromophenyl moiety and a fluorinated ring offers exciting opportunities for innovation. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.